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Al-Qaeda in the Islamic Maghreb (AQIM) is a Sunni Islamist extremist group and an affiliate of
al-Qaeda, operating primarily in North and West Africa.[1][2] Open-source intelligence provides
a comprehensive, albeit at times varied, picture of the organization's objectives, leadership,
operational scope, and funding mechanisms.

Ideology and Objectives

AQIM adheres to a Salafi-jihadist ideology with the long-term goal of establishing an Islamic
state in North and West Africa governed by Sharia law.[1][3] The group's objectives include
expelling Western, particularly French and Spanish, influence from the Maghreb and Sahel
regions.[1] It also aims to overthrow regional governments it deems "apostate," including those
of Algeria, Libya, Mali, Mauritania, Morocco, and Tunisia. AQIM has publicly declared its
support for extremist activities in various other regions, including Afghanistan, Iraq, and
Palestine.

Historical Development

The group's origins can be traced to Algeria’s civil war in the 1990s. It was initially known as the
Salafist Group for Preaching and Combat (GSPC), which formed in 1998 as a splinter group
from the Armed Islamic Group (GIA). The GSPC officially aligned with al-Qaeda in September
2006 and rebranded itself as Al-Qaeda in the Islamic Maghreb in January 2007. This union
signaled a broadening of the group's ambitions from a primarily Algerian focus to targeting
Western interests in the wider region.
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Leadership and Structure

Since November 2020, AQIM has been led by Abu Ubaidah Youssef al-Annabi, who succeeded
Abdelmalek Droukdel after he was killed in a French military operation in June 2020. While al-
Annabi is believed to command from Algeria, the organization has a decentralized structure
with subordinate battalion commanders exercising a degree of operational autonomy. The
group is organized into brigades, known as katibas, which often operate as independent cells.

In 2017, several jihadist factions, including Ansar al-Din, al-Mourabitoun, and a sub-group of
AQIM, merged to form Jama'at Nusrat al-Islam wal-Muslimin (JNIM), which pledged allegiance
to AQIM.

Leadership Timeline

Leader Period
Abdelmalek Droukdel 2004 - June 2020
Abu Ubaidah Youssef al-Annabi November 2020 - Present

Membership and Areas of Operation

Estimates of AQIM's membership vary, with one source suggesting approximately 1,000
fighters across Algeria, northern Mali, southwest Libya, and Niger. Another estimate from an
earlier period places the number between 500 and 800 members. Members are predominantly
from Algeria, Mali, and Mauritania, but the group recruits from other North and West African
countries as well.

Historically, AQIM operated mainly in the northern coastal areas of Algeria and the desert
regions of southern Algeria and the Sahel. Over time, it has expanded its presence into Libya
and Tunisia. A significant Algerian counterterrorism campaign pushed AQIM from its
Mediterranean base into the Sahel region, including Niger, Mauritania, and Mali. The group has
also established cells in other countries and has had members arrested in several European
nations.

Tactics and Activities
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AQIM employs conventional terrorist tactics, including guerrilla-style ambushes, mortar and
rocket attacks, and the use of improvised explosive devices (IEDs). The group is also known
for its extensive history of kidnapping for ransom.

One of the group's most notable attacks was the December 2007 bombing of a United Nations
office in Algiers, which killed 17 people. In recent years, AQIM and its affiliates have conducted
numerous attacks on UN forces and local security services in the Sahel. The security situation
in the central Sahel has deteriorated, with a significant increase in violence in Mali, Burkina
Faso, and Niger, where both AQIM's affiliate JINIM and the Islamic State in the Sahel (IS Sahel)

are highly active.

Financial Sources

AQIM's funding is primarily derived from criminal activities. Kidnapping for ransom has been a
major source of revenue, netting the group millions of euros. Other funding streams include

extortion, involvement in arms and human trafficking, and facilitating drug trafficking from Latin
America to Europe. The group has been known to charge smugglers for safe passage through

territories under its control.

Primary Funding Sources

Kidnapping for Ransom

Extortion and Protection Rackets

Arms and Human Trafficking

Facilitation of Drug Trafficking

Donations and Support from European Cells

Methodologies for Information Verification

The information presented in this overview is based on open-source intelligence from
governmental and non-governmental organizations, research institutions, and media reports.
Verification of this information involves a comparative analysis of multiple sources to identify
corroborating and conflicting details. Key methodologies include:
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» Cross-Referencing Reports: Comparing information from various counter-terrorism bodies,
such as the U.S. National Counterterrorism Center and the Australian National Security, with
reports from think tanks like the Council on Foreign Relations and academic institutions.

e Analyzing Primary Source Material: When available, examining statements, videos, and
publications released by AQIM and its affiliates to understand their self-proclaimed ideology,
objectives, and claims of responsibility for attacks.

e Monitoring Regional Security Developments: Tracking reports from news agencies and
organizations like the Armed Conflict Location & Event Data Project (ACLED) to stay
informed about the latest attacks, counter-terrorism operations, and shifts in the geopolitical
landscape of the Sahel.

o Evaluating Source Credibility: Assessing the reliability and potential biases of each source to
build a more objective understanding of the available intelligence.

Visualizing AQIM's Operational Logic

The following diagram illustrates the logical flow of AQIM's operational model, from its core
ideology to its methods of funding and execution of attacks.
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Caption: AQIM's operational model, from ideology to execution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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